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Compound of Interest

Compound Name: Cyclohexanesulfonyl chloride

Cat. No.: B1346359 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical and chemical properties

of Cyclohexanesulfonyl chloride (CAS No: 4837-38-1), a versatile reagent in organic

synthesis. The information is compiled from verified sources to ensure accuracy for research

and development applications.

Chemical Identity and Core Properties
Cyclohexanesulfonyl chloride, also known as cyclohexylsulfonyl chloride, is an organosulfur

compound widely used as a sulfonylating agent in the synthesis of sulfonamides and other

derivatives crucial for pharmaceutical and agrochemical development.[1][2] Its reactivity is

primarily dictated by the sulfonyl chloride functional group attached to a cyclohexane ring.[1]

The fundamental physical constants for Cyclohexanesulfonyl chloride are summarized in the

table below for quick reference.
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Property Value Conditions Source(s)

Molecular Formula C₆H₁₁ClO₂S - [1][2][3][4][5]

Molecular Weight 182.67 g/mol - [2][3][4][5][6]

CAS Number 4837-38-1 - [1][2][3][4][5]

Density 1.259 g/mL at 25 °C [3][5][7]

Refractive Index (n_D) 1.499 at 20 °C [3][5][7]

Flash Point > 110 °C (> 230 °F) Closed Cup [3][5][7]

Appearance: The compound is typically a colorless to pale yellow, clear liquid.[1][2]

Odor: It possesses a pungent odor.[1]

Solubility: Cyclohexanesulfonyl chloride is soluble in common organic solvents such as

dichloromethane and ether.[1] It is not soluble in water and is expected to react with water, a

characteristic reactivity for sulfonyl chlorides.[1]

Handling, Stability, and Storage
Proper handling and storage are critical due to the compound's reactive and corrosive nature.

Hazard Classification: It is classified as a corrosive substance that causes severe skin burns

and eye damage (Skin Corrosion 1B).[3][5][6][8]

Storage: For stability, it is recommended to store the compound in a refrigerated environment

between 2-8°C.[2][3][5]

The logical workflow for handling this chemical, based on its properties, is outlined in the

diagram below.
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Caption: Logical workflow for handling Cyclohexanesulfonyl chloride.
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Standard Experimental Protocols for Property
Determination
While specific experimental reports for the initial determination of this compound's properties

are not detailed in common literature, the values presented are established using standard,

universally accepted laboratory protocols.

The density of a liquid like Cyclohexanesulfonyl chloride is typically determined using a

pycnometer or a digital density meter.

Calibration: The volume of the pycnometer is precisely calibrated using deionized water at a

known temperature (e.g., 25 °C). The pycnometer is weighed empty, then filled with water

and weighed again to determine the mass of the water. The known density of water at that

temperature allows for the calculation of the exact volume.

Measurement: The calibrated pycnometer is cleaned, dried, and filled with

Cyclohexanesulfonyl chloride.

Calculation: The pycnometer containing the sample is weighed. The mass of the sample is

found by subtracting the empty weight. Density is calculated by dividing the mass of the

sample by the calibrated volume of the pycnometer.

The refractive index is measured using a refractometer, typically an Abbé refractometer.

Calibration: The instrument is calibrated using a standard with a known refractive index, such

as distilled water or a certified calibration standard.

Sample Application: A few drops of Cyclohexanesulfonyl chloride are placed on the clean,

dry prism surface of the refractometer.

Reading: The prism is closed, and the temperature is allowed to equilibrate to the standard

measurement temperature (20 °C). The user adjusts the instrument until the dividing line

(shadowline) is sharp and centered in the crosshairs of the eyepiece. The refractive index is

then read directly from the instrument's scale.

The flash point is determined using a closed-cup tester (e.g., Pensky-Martens or Tag Closed

Tester) to measure the lowest temperature at which vapors of the material will ignite with the
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application of an ignition source.

Sample Preparation: A specified volume of the liquid is placed in the test cup.

Heating: The cup is sealed and the sample is heated at a slow, constant rate.

Ignition Test: At regular temperature intervals, an ignition source (flame or spark) is

introduced into the vapor space above the liquid.

Determination: The flash point is the lowest temperature at which the introduction of the

ignition source causes the vapors to flash or ignite. The value "> 110 °C" indicates that under

standard testing conditions, no flash was observed up to this temperature.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 4837-38-1: Cyclohexanesulfonyl chloride | CymitQuimica [cymitquimica.com]

2. chemimpex.com [chemimpex.com]

3. Cyclohexanesulfonyl chloride 90 4837-38-1 [sigmaaldrich.com]

4. m.indiamart.com [m.indiamart.com]

5. Cyclohexanesulfonyl chloride 90 4837-38-1 [sigmaaldrich.com]

6. Cyclohexanesulfonyl chloride | C6H11ClO2S | CID 237554 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. CYCLOHEXANESULFONYL CHLORIDE CAS#: [m.chemicalbook.com]

8. synquestlabs.com [synquestlabs.com]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Cyclohexanesulfonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346359#what-are-the-physical-properties-of-
cyclohexanesulfonyl-chloride]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/656542
https://www.benchchem.com/product/b1346359?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/4837-38-1/
https://www.chemimpex.com/products/23759
https://www.sigmaaldrich.com/US/en/product/aldrich/656542
https://m.indiamart.com/proddetail/cyclohexane-sulfonyl-chloride-cyclohexylsulfonyl-chloride-26390338973.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/656542
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanesulfonyl-chloride
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350950_EN.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://www.benchchem.com/product/b1346359#what-are-the-physical-properties-of-cyclohexanesulfonyl-chloride
https://www.benchchem.com/product/b1346359#what-are-the-physical-properties-of-cyclohexanesulfonyl-chloride
https://www.benchchem.com/product/b1346359#what-are-the-physical-properties-of-cyclohexanesulfonyl-chloride
https://www.benchchem.com/product/b1346359#what-are-the-physical-properties-of-cyclohexanesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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